Cas no 81730-18-9 (methyl 3,4,5-trichlorothiophene-2-carboxylate)

methyl 3,4,5-trichlorothiophene-2-carboxylate structure
81730-18-9 structure
Product Name:methyl 3,4,5-trichlorothiophene-2-carboxylate
CAS No:81730-18-9
MF:C6H3Cl3O2S
MW:245.51081776619
CID:1804630
PubChem ID:611649
Update Time:2025-04-21

methyl 3,4,5-trichlorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3,4,5-trichlorothiophene-2-carboxylate
    • 2-Thiophenecarboxylic acid, 3,4,5-trichloro-, methyl ester
    • T5SJ BVO1 CG DG EG
    • Methyl 3,4,5-trichloro-2-thiophenecarboxylate #
    • AJ-292/11894013
    • IMJFUYCKEZGHBY-UHFFFAOYSA-N
    • AKOS003593412
    • Methyl 2,3,4-trichlorothiophene-5-carboxylate
    • Methyl 3,4,5-trichloro-2-thiophenecarboxylate
    • 81730-18-9
    • Inchi: 1S/C6H3Cl3O2S/c1-11-6(10)4-2(7)3(8)5(9)12-4/h1H3
    • InChI Key: IMJFUYCKEZGHBY-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(SC=1C(=O)OC)Cl)Cl

Computed Properties

  • Exact Mass: 243.891934g/mol
  • Monoisotopic Mass: 243.891934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 54.5Ų
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